Cas no 740066-96-0 (1H-Imidazole,5-(6-ethyl-2,3-dihydro-1H-inden-1-yl)-)

• Product name: 1H-Imidazole,5-(6-ethyl-2,3-dihydro-1H-inden-1-yl)-
• CAS No: 740066-96-0
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 560031
• PubChem ID: 18405278

1H-Imidazole,5-(6-ethyl-2,3-dihydro-1H-inden-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(6-ethyl-2,3-dihydro-1H-inden-1-yl)-
• 1H-Imidazole,4-(6-ethyl-2,3-dihydro-1H-inden-1-yl)- (9CI)
• 4-(6-Ethyl-2,3-dihydro-1H-inden-1-yl)-1H-imidazole
• SCHEMBL7608444
• 740066-96-0

• Inchi： InChI=1S/C14H16N2/c1-2-10-3-4-11-5-6-12(13(11)7-10)14-8-15-9-16-14/h3-4,7-9,12H,2,5-6H2,1H3,(H,15,16)
• InChI Key： UYFSGRCQFNXVIE-UHFFFAOYSA-N
• SMILES： CCC1=CC2=C(CCC2C3=CN=CN3)C=C1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 3